Cas no 6420-25-3 (2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• CAS No: 6420-25-3
• MF: C₃₄H₂₈N₆O₁₁S₃
• MW: 792.814723968506
• CID: 504944
• PubChem ID: 413729
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:3)
• Benzo Cyanine B
• CHEMBL1945588
• NSC51537
• 6420-25-3
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-[[4'-[(8-amino-1-hydroxy-5-sulfo-2-naphthalenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, trisodium salt
• C.I. 23835 (*Trisodium salt*)
• 5-amino-3-[4-[4-[(8-amino-1-hydroxy-5-sulfo-2-naphthyl)azo]-3-methyl-phenyl]-2-methyl-phenyl]azo-4-hydroxy-naphthalene-2,7-disulfonic acid

• Inchi： 1S/C34H28N6O11S3/c1-16-11-18(3-7-25(16)37-39-27-9-5-22-28(53(46,47)48)10-6-23(35)31(22)33(27)41)19-4-8-26(17(2)12-19)38-40-32-29(54(49,50)51)14-20-13-21(52(43,44)45)15-24(36)30(20)34(32)42/h3-15,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)/b39-37+,40-38+
• InChI Key： AICLBRRCLVJTST-HVMBLDELSA-N
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)N)O)/N=N/C1C=CC(=CC=1C)C1=CC=C(C(C)=C1)/N=N/C1C=CC2=C(C=CC(=C2C=1O)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 792.09804
• Monoisotopic Mass: 815.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 1950
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.705
• Refractive Index: 1.77
• PSA: 298.07
• LogP: 11.82810